molecular formula C10H16N4S B7912538 1-(2-Methylsulfanyl-pyrimidin-4-yl)-[1,4]diazepane

1-(2-Methylsulfanyl-pyrimidin-4-yl)-[1,4]diazepane

Cat. No.: B7912538
M. Wt: 224.33 g/mol
InChI Key: LPEDINDJRXVIFQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(2-Methylsulfanyl-pyrimidin-4-yl)-[1,4]diazepane is a heterocyclic compound featuring a pyrimidine ring substituted with a methylsulfanyl group at position 2 and a [1,4]diazepane ring at position 3. This compound is of interest in medicinal chemistry due to its structural similarity to kinase inhibitors and other bioactive molecules .

Properties

IUPAC Name

1-(2-methylsulfanylpyrimidin-4-yl)-1,4-diazepane
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H16N4S/c1-15-10-12-5-3-9(13-10)14-7-2-4-11-6-8-14/h3,5,11H,2,4,6-8H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LPEDINDJRXVIFQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CSC1=NC=CC(=N1)N2CCCNCC2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H16N4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

224.33 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Mechanism of Action

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations on the Pyrimidine Ring

1-(6-Chloro-2-methylsulfanyl-pyrimidin-4-yl)-[1,4]diazepane hydrochloride
  • Structural Difference : Addition of a chlorine atom at position 6 of the pyrimidine ring.
  • The hydrochloride salt improves solubility for pharmacological applications .
1-(4-Methoxypyrimidin-2-yl)-1,4-diazepane
  • Structural Difference : Methoxy group at position 4 and diazepane at position 2 (substitution pattern inverted compared to the target compound).
  • Impact : The methoxy group is less electron-withdrawing than methylsulfanyl, altering electronic distribution. Predicted collision cross-section (CCS) values for its adducts range from 147.3–157.5 Ų, suggesting moderate steric bulk .
1-[2-(4-Chlorophenyl)-6-methylpyrimidin-4-yl]-1,4-diazepane
  • Structural Difference : 4-Chlorophenyl group at position 2 and methyl group at position 6 of the pyrimidine.
  • This compound has a molecular weight of 302.8 g/mol and a GI50 value in tumor cell growth inhibition assays comparable to CDK9 inhibitors .

Diazepane Modifications

1-(Oxan-4-yl)-1,4-diazepane
  • Structural Difference : Replacement of the pyrimidine ring with a tetrahydropyran (oxane) group.
  • Impact: The oxygen atom in oxane introduces hydrogen-bonding capacity, contrasting with the sulfur-mediated interactions in the target compound.
(1,4-Diazepan-1-yl)-ethanone Derivatives
  • Example : Compounds 12s–u from .
  • Structural Difference: Bulky (1,4-diazepan-1-yl)-ethanone substituents at the meta-position of aniline.
  • Impact: These derivatives exhibit >80-fold selectivity for CDK9 over CDK2, with GI50 values of 0.33–0.64 μM in tumor cell lines. The ethanone group likely enhances steric complementarity with CDK9’s ATP-binding pocket .

Physicochemical and Pharmacokinetic Properties

Compound Molecular Weight (g/mol) Key Substituents Predicted CCS (Ų) [M+H]+ Notable Bioactivity
Target Compound ~252.4 2-MeS, 4-diazepane N/A Kinase inhibition (inferred)
1-(4-Methoxypyrimidin-2-yl)-1,4-diazepane 209.1 4-OMe, 2-diazepane 147.3 Anti-inflammatory (IC50 11.6 μM)
1-[2-(4-Cl-Ph)-6-Me-pyrimidin-4-yl]-1,4-diazepane 302.8 2-(4-Cl-Ph), 6-Me N/A Tumor cell growth inhibition
Compound 12u () ~350.4 Aniline + diazepan-1-yl-ethanone N/A CDK9 inhibition (GI50 0.42 μM)

Biological Activity

1-(2-Methylsulfanyl-pyrimidin-4-yl)-[1,4]diazepane is a compound that has garnered attention in pharmaceutical research due to its potential biological activities. This article reviews the biological properties of this compound, including its synthesis, mechanisms of action, and relevant case studies.

  • Molecular Formula : C10H16N4S
  • Molecular Weight : 224.33 g/mol
  • CAS Number : 1353987-12-8

Antimicrobial Properties

Recent studies have highlighted the antimicrobial efficacy of pyrimidine derivatives, including 1-(2-Methylsulfanyl-pyrimidin-4-yl)-[1,4]diazepane. Research indicates that compounds with similar structures exhibit significant activity against various bacterial strains, particularly those that form biofilms, such as Staphylococcus aureus.

CompoundMinimum Inhibitory Concentration (MIC)Target Organism
24DC5FP50 µg/mLS. aureus
1-(2-Methylsulfanyl-pyrimidin-4-yl)-[1,4]diazepaneTBDTBD

The exact MIC for 1-(2-Methylsulfanyl-pyrimidin-4-yl)-[1,4]diazepane is yet to be determined; however, its structural analogs have shown promising results in inhibiting bacterial growth and biofilm formation.

Anticancer Activity

Pyrimidine derivatives are also known for their anticancer properties. A study explored the synthesis of chloroethyl pyrimidine nucleosides and their effects on cell proliferation in cancer cell lines. The findings suggest that modifications in the pyrimidine structure can enhance cytotoxicity against cancer cells.

The mechanism by which 1-(2-Methylsulfanyl-pyrimidin-4-yl)-[1,4]diazepane exerts its biological effects may involve:

  • Inhibition of nucleic acid synthesis.
  • Disruption of bacterial cell wall integrity.
  • Modulation of signaling pathways involved in cell proliferation and apoptosis.

Study on Antimicrobial Efficacy

A recent study investigated the antibiofilm activity of halogenated pyrimidines against S. aureus. While this study did not focus specifically on 1-(2-Methylsulfanyl-pyrimidin-4-yl)-[1,4]diazepane, it provides insights into the potential mechanisms and efficacy of similar compounds:

"The three active compounds identified significantly reduced biofilm formation and bacterial virulence" .

This suggests that further research into 1-(2-Methylsulfanyl-pyrimidin-4-yl)-[1,4]diazepane could yield valuable data regarding its effectiveness against resistant bacterial strains.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.